Cas no 1203136-24-6 (N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide)

• Product Name: N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
• CAS No: 1203136-24-6
• MF: C₁₈H₁₇N₅O₂
• MW: 335.359883069992
• CID: 5845880
• Update Time: 2025-10-28

N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-cyclopropyl-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide

• Inchi： 1S/C18H17N5O2/c1-11-9-16(24)21-18(19-11)23-15(10-14(22-23)12-7-8-12)20-17(25)13-5-3-2-4-6-13/h2-6,9-10,12H,7-8H2,1H3,(H,20,25)(H,19,21,24)
• InChI Key： YUCURVVTLZZJAJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2CC2)=NN1C1NC(C)=CC(=O)N=1)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide

N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1203136-24-6): A Comprehensive Overview

N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1203136-24-6) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, with its unique molecular structure, exhibits potential applications in drug discovery and development. Its cyclopropyl and pyrimidin-2-yl moieties contribute to its distinctive chemical properties, making it a subject of study in medicinal chemistry.

The molecular formula of N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide is C18H17N5O2, with a molecular weight of 335.36 g/mol. The compound features a benzamide group attached to a pyrazole ring, which is further linked to a dihydropyrimidinone structure. This intricate arrangement enhances its potential as a scaffold for designing novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide in the field of small molecule drug development. Researchers are exploring its role in addressing unmet medical needs, such as inflammation and metabolic disorders. The compound's ability to interact with biological targets, including kinases and GPCRs, positions it as a promising candidate for further investigation.

One of the key advantages of CAS No. 1203136-24-6 is its synthetic versatility. Chemists can modify its structure to enhance bioavailability or selectivity, making it a valuable tool in structure-activity relationship (SAR) studies. This adaptability aligns with current trends in personalized medicine, where tailored compounds are designed to meet specific therapeutic requirements.

The global market for N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide is expanding, driven by increasing investments in pharmaceutical R&D. Companies specializing in contract research organizations (CROs) and drug discovery services are actively sourcing this compound for preclinical studies. Its potential applications in cancer research and neurodegenerative diseases further amplify its commercial value.

From a regulatory perspective, CAS No. 1203136-24-6 complies with international safety standards, ensuring its suitability for laboratory use. Researchers appreciate its stability under standard storage conditions, which simplifies handling and reduces logistical challenges. This reliability is crucial for maintaining consistency in experimental results.

In conclusion, N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide represents a compelling area of study in modern chemistry and pharmacology. Its unique structural features, combined with its potential therapeutic applications, make it a compound of significant interest. As scientific advancements continue, this molecule is poised to play a pivotal role in the development of next-generation pharmaceuticals.